Cas no 863513-17-1 (2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid)

• Product Name: 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid
• CAS No: 863513-17-1
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6387168
• PubChem ID: 22583823
• Update Time: 2025-10-29

2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 2-[[[2-(2-phenyl-4-thiazolyl)ethyl]amino]carbonyl]-
• F0686-0130
• 2-{[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]carbamoyl}cyclohexane-1-carboxylic acid
• 2-({[2-(2-PHENYL-1,3-THIAZOL-4-YL)ETHYL]AMINO}CARBONYL)-1-CYCLOHEXANECARBOXYLIC ACID
• AKOS002047100
• AKOS021970731
• 863513-17-1
• BRD-A14932269-001-01-9
• 2-((2-(2-phenylthiazol-4-yl)ethyl)carbamoyl)cyclohexanecarboxylic acid

• Inchi： 1S/C19H22N2O3S/c22-17(15-8-4-5-9-16(15)19(23)24)20-11-10-14-12-25-18(21-14)13-6-2-1-3-7-13/h1-3,6-7,12,15-16H,4-5,8-11H2,(H,20,22)(H,23,24)
• InChI Key： YIZWACHEPUOPQO-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1)CCNC(C1CCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid

Recent Advances in the Study of 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid (CAS: 863513-17-1)

The compound 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid (CAS: 863513-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazole and cyclohexane carboxylic acid moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a modulator of specific biological pathways, with promising results in preclinical models.

One of the key areas of investigation has been the compound's interaction with inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid exhibits potent inhibitory effects on the NF-κB signaling pathway, which is central to the regulation of inflammation. The study utilized a combination of in vitro assays and molecular docking simulations to reveal that the compound binds to the IKKβ subunit, thereby preventing the phosphorylation and degradation of IκBα. This mechanism suggests potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid induces apoptosis in several cancer cell lines, including breast and lung adenocarcinoma. The study highlighted the compound's ability to activate the intrinsic apoptotic pathway via upregulation of pro-apoptotic proteins such as Bax and downregulation of anti-apoptotic proteins like Bcl-2. Furthermore, the compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, a critical feature for potential therapeutic use.

Another significant advancement in the understanding of this compound comes from pharmacokinetic studies. Research published in Drug Metabolism and Disposition in early 2024 investigated the metabolic stability and bioavailability of 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid. The study found that the compound exhibits favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. Moreover, oral administration in rodent models resulted in adequate plasma concentrations, suggesting good bioavailability. These findings support the potential for further development of this compound as a drug candidate.

Despite these promising results, challenges remain in the clinical translation of 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid. A recent review in Expert Opinion on Drug Discovery pointed out the need for more comprehensive toxicology studies to assess potential off-target effects and long-term safety. Additionally, structural optimization may be required to improve solubility and reduce potential drug-drug interactions. Nevertheless, the compound's unique pharmacophore and demonstrated biological activities make it a compelling subject for ongoing research.

In conclusion, recent studies on 2-{2-(2-phenyl-1,3-thiazol-4-yl)ethylcarbamoyl}cyclohexane-1-carboxylic acid (CAS: 863513-17-1) have unveiled its multifaceted pharmacological potential, particularly in inflammation and oncology. The compound's distinct mechanism of action and favorable pharmacokinetic profile position it as a promising candidate for further drug development. Future research should focus on addressing the remaining challenges to facilitate its transition from bench to bedside.